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Compound of Interest

Compound Name: Dihydrostreptomycin (sulfate)

Cat. No.: B10799811 Get Quote

Introduction
Dihydrostreptomycin sulfate, a semi-synthetic aminoglycoside antibiotic, stands as a significant

compound in both veterinary medicine and scientific research.[1] As a derivative of

streptomycin, it exhibits a broad spectrum of activity, particularly against gram-negative

bacteria, by potently inhibiting protein synthesis.[2] This guide provides an in-depth technical

overview of dihydrostreptomycin sulfate, designed for researchers, scientists, and drug

development professionals. It delves into its core chemical and physical properties, elucidates

its mechanism of action and the corresponding bacterial resistance pathways, details its

practical applications, and presents robust analytical methodologies for its characterization and

quantification.

I. Physicochemical Properties and Structural
Elucidation
A thorough understanding of the physicochemical properties of dihydrostreptomycin sulfate is

fundamental to its application in research and formulation development.

Chemical Structure and Formula
Dihydrostreptomycin is structurally distinct from its precursor, streptomycin, by the reduction of

the aldehyde group on the streptose moiety to a hydroxyl group. The sulfate salt enhances its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10799811?utm_src=pdf-interest
https://www.nbinno.com/active-pharmaceutical-ingredients-apis/dihydrostreptomycin-sulfate-api-high-purity-antibiotic-for-pharmaceutical-applications-pd
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/the-science-behind-dihydrostreptomycin-sulfate-efficacy-and-mechanisms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


stability and solubility in aqueous solutions.[3][4]

Molecular Formula: (C₂₁H₄₁N₇O₁₂)₂ · 3H₂SO₄[3]

Molecular Weight: 1461.42 g/mol [3]

CAS Number: 5490-27-7[3]

Below is a diagram illustrating the chemical structure of dihydrostreptomycin sulfate.
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Caption: Simplified 2D representation of Dihydrostreptomycin Sulfate.
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The physical properties of dihydrostreptomycin sulfate are critical for its handling, formulation,

and storage.

Property Value Source

Appearance White Solid [4]

Solubility
Freely soluble in aqueous

solution
[3]

Storage Conditions 2-8°C [3]

pH (200 mg/mL solution) 4.5 - 7.0 [5]

Loss on Drying ≤5.0% [3]

II. Mechanism of Action and Antimicrobial Spectrum
Dihydrostreptomycin sulfate exerts its bactericidal effect by targeting the machinery of protein

synthesis within bacterial cells.[2]

Inhibition of Protein Synthesis
The primary mechanism of action involves the irreversible binding of dihydrostreptomycin to the

30S ribosomal subunit in bacteria.[3] This interaction specifically targets the S12 protein and

the 16S rRNA.[3] This binding event disrupts the initiation complex formation between the

messenger RNA (mRNA) and the ribosome, leading to a misreading of the genetic code.[3] The

consequence is the synthesis of non-functional or truncated proteins, which ultimately leads to

bacterial cell death.[2]

The following diagram illustrates the mechanism of action of dihydrostreptomycin sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

